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Compound of Interest

Compound Name: GNE-7915 tosylate

Cat. No.: B1574200

Get Quote

Abstract
GNE-7915 (GNE-7915 tosylate) is a highly potent, selective, and brain-penetrant small-

molecule inhibitor of Leucine-Rich Repeat Kinase 2 (LRRK2).[1] Unlike early-generation

LRRK2 inhibitors, GNE-7915 demonstrates a superior safety profile, avoiding the pulmonary

and renal distinct pathologies (e.g., lamellar body accumulation) often associated with LRRK2

inhibition. This guide provides a standardized protocol for the formulation, dosage selection,

and administration of GNE-7915 in mouse models, specifically optimized for longitudinal

efficacy studies in Parkinson’s disease (PD) research.

Compound Profile & Mechanism of Action[2]
Chemical Properties[1][2][3][4]

Compound Name: GNE-7915 (Tosylate form recommended for in vivo stability)

Target: LRRK2 (IC50 ≈ 9 nM)[1][2][3][4]

Brain Penetrance: High (Brain/Plasma ratio > 0.5)

Solubility: Poor in water; requires suspension vehicle for high-dose in vivo administration.
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Mechanism of Action
LRRK2 hyperactivation phosphorylates a subset of Rab GTPases (Rab10, Rab12, Rab29).

GNE-7915 inhibits this kinase activity.[1][5][6][7][8][9]

Direct Biomarker: Reduction of pRab10 (Thr73) and pRab12 (Ser106).

Indirect Biomarker: Reduction of constitutive pS935-LRRK2 (a surrogate marker for LRRK2

inhibition, though not a direct autophosphorylation site).
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Figure 1: Mechanism of Action. GNE-7915 inhibits LRRK2 kinase activity, blocking the

phosphorylation of Rab substrates and inducing the dephosphorylation of the pS935 surrogate

marker.
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GNE-7915 has limited aqueous solubility.[8] For relevant in vivo doses (>10 mg/kg), a

suspension formulation is required. Solutions (using DMSO/PEG) are generally only suitable

for low-dose PK studies and are not recommended for chronic dosing due to vehicle toxicity.

Standard Suspension Vehicle (Recommended)
Vehicle Composition: 0.5% (w/v) Methylcellulose (MC) + 0.2% (w/v) Tween 80 in Sterile Water.

Preparation of Vehicle (100 mL):

Heat 40 mL of sterile distilled water to ~80°C.

Slowly add 0.5 g Methylcellulose (400 cP viscosity) while stirring magnetically to disperse

clumps.

Once dispersed (cloudy), add 60 mL of ice-cold sterile water. The sudden temperature drop

helps the MC dissolve and hydrate.

Stir on ice for 30–60 minutes until the solution clears.

Add 0.2 mL (200 µL) Tween 80.

Stir for another 10 minutes.

Storage: 4°C for up to 1 month.

Preparation of GNE-7915 Dosing Suspension
Target Concentration: 10 mg/mL (for 100 mg/kg dose at 10 mL/kg volume).

Weigh: Accurately weigh the required amount of GNE-7915 tosylate powder.

Grind: If the powder is coarse, gently grind it in a mortar and pestle to a fine dust to prevent

needle clogging.

Wetting: Add a small volume of the Vehicle (approx. 10% of final volume) to the powder.

Triturate (mix) thoroughly to create a smooth paste. This step is critical to avoid hydrophobic

clumping.
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Dilute: Gradually add the remaining Vehicle while mixing.

Sonicate: Sonicate the suspension in a water bath for 10–15 minutes to ensure a uniform

suspension.

Vortex: Vortex immediately before drawing into the syringe.

In Vivo Dosage Guide
Dose Selection Matrix
Select the regimen based on your experimental endpoint.

Experimental
Goal

Route Dose Frequency Rationale

Chronic Efficacy

(PD Models)

S.C.

(Subcutaneous)
100 mg/kg

2x Weekly (e.g.,

Mon/Thu)

Achieves

sustained brain

inhibition; proven

to reduce α-

synuclein without

lung toxicity [1].

Acute PD/Target

Engagement

P.O. (Oral

Gavage)
50 mg/kg

Single Dose or

QD

Excellent oral

bioavailability;

sufficient for

>80% pS935

reduction at 2-4h

post-dose [2].

Dose-Response /

PK
P.O. / I.P.

10, 30, 100

mg/kg
Single Dose

To determine

ED50 for specific

tissue targets.

Administration Protocols
Protocol A: Chronic Subcutaneous (S.C.) Injection (Gold
Standard)
Reference: Science Translational Medicine 2022 [1]
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Rationale: S.C. administration provides a depot effect, smoothing the PK curve compared to

oral gavage, and is less stressful for long-term (18+ weeks) studies.

Dose: 100 mg/kg.

Volume: 10 mL/kg (e.g., 0.25 mL for a 25g mouse).

Site: Loose skin over the flank or neck (scruff). Rotate sites for chronic dosing.

Needle: 25G or 27G (ensure suspension does not clog; 25G is safer for suspensions).

Protocol B: Oral Gavage (P.O.)[10]
Rationale: Suitable for short-term studies or when strict oral bioavailability data is needed.

Dose: 50 mg/kg.

Volume: 10 mL/kg.[11]

Tool: Flexible plastic gavage needle (feeding tube) to minimize esophageal trauma.

Experimental Workflow & Sampling
To validate the dosage, you must confirm target engagement (Pharmacodynamics).
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Figure 2: Pharmacodynamic Validation Workflow. Optimal sampling time is 2–4 hours post-

dose for peak inhibition, or 24 hours to assess durability.

Tissue Processing for Phospho-Proteins
LRRK2 and Rab phosphorylation states are highly labile.

Perfusion: Transcardial perfusion with ice-cold PBS containing Phosphatase Inhibitors (e.g.,

PhosSTOP) is highly recommended to prevent post-mortem dephosphorylation.

Lysis Buffer: Use T-PER or RIPA buffer supplemented with:

Protease Inhibitors (EDTA-free).

Phosphatase Inhibitors (Sodium Orthovanadate, Sodium Fluoride).

Homogenization: Mechanical homogenization on ice.

Centrifugation: 14,000 x g for 20 min at 4°C. Collect supernatant.

Expected Results & Benchmarks
When dosed correctly (100 mg/kg s.c.), compare your results against these benchmarks:

Tissue Biomarker
Expected Change
(vs. Vehicle)

Notes

Brain (Cortex) pS935-LRRK2 ↓ >80%
Indicates successful

BBB penetration.

Brain (Striatum) pRab10 (Thr73) ↓ >60%
Direct measure of

kinase inhibition.

Lung pRab10 (Thr73) ↓ >90%

Peripheral inhibition is

usually higher than

central.

Lung Histology No Change

No enlarged lamellar

bodies (unlike GNE-

7915's predecessors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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